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Compound of Interest

Compound Name: 1-Heptadecanol

Cat. No.: B072759 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety and handling information for 1-
Heptadecanol, a long-chain saturated fatty alcohol. The content herein is intended to equip

laboratory personnel with the necessary knowledge to handle this chemical responsibly,

ensuring personal safety and procedural integrity. This document collates data from safety data

sheets, toxicological assessments of structurally related compounds, and established

experimental protocols.

Chemical and Physical Properties
1-Heptadecanol is a white, waxy solid at room temperature.[1][2] Its physical and chemical

characteristics are crucial for understanding its behavior in a laboratory setting and for planning

experiments. A summary of these properties is presented in Table 1.
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Property Value Reference(s)

Molecular Formula C₁₇H₃₆O [1][3][4][5]

Molecular Weight 256.46 g/mol [3][4][5][6]

CAS Number 1454-85-9 [1][3][4][6]

Appearance
White crystalline powder or

solid
[1][2][6][7]

Melting Point 51-56 °C (124-133 °F) [1][2][4][5][6][7]

Boiling Point
308-309 °C (586-588 °F) at

760 mmHg
[2][4][6]

Flash Point 154 °C (309 °F) [2][5][6]

Solubility

Insoluble in water; Soluble in

organic solvents like ethanol,

methanol, and chloroform.[1]

[5]

[1][5]

Vapor Pressure < 0.01 mmHg at 20 °C [6]

Stability
Stable under normal

conditions.[4][6][7]
[4][6][7]

Hazard Identification and Toxicological Profile
According to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200), 1-
Heptadecanol is not considered hazardous.[6] However, some safety data sheets indicate that

it may cause skin, eye, and respiratory irritation.[8] The toxicological properties have not been

fully investigated.[6][9]

Long-chain fatty alcohols are generally considered to have low acute toxicity.[1] The irritation

potential of fatty alcohols is dependent on their chain length; alcohols with a chain length of

C18 and above are generally considered non-irritating.[1] As a C17 alcohol, 1-Heptadecanol is
predicted to be at most a mild irritant. Studies on similar long-chain alcohols, such as stearyl

alcohol (C18), show minimal to mild skin and eye irritation in animal studies and a very low

potential for skin irritation and sensitization in clinical tests.[10]
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Signaling Pathways: There is currently no scientific evidence to suggest that 1-Heptadecanol
significantly interacts with or modulates major cellular signaling pathways at typical laboratory

exposure levels. Its low reactivity and classification as a non-hazardous substance are

consistent with a lack of significant biological signaling effects.

Safe Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of 1-
Heptadecanol and to ensure a safe laboratory environment.

Handling:

Handle in accordance with good industrial hygiene and safety practices.[6]

Avoid contact with skin, eyes, and clothing.[6]

Avoid generating dust.[10]

Use in a well-ventilated area.[11][12]

Wash hands thoroughly after handling.[11]

Storage:

Store in a cool, dry, and well-ventilated place.[4][11][13]

Keep containers tightly closed when not in use.[11][14]

Store away from strong oxidizing agents and strong acids.[6][11][14]
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Storage Handling

Store in a cool, dry, well-ventilated area Keep container tightly closed Store away from incompatible materials

Strong Oxidizing Agents
Strong Acids

Use in a well-ventilated area Wear appropriate PPE Avoid dust generation Wash hands after handling Avoid contact with skin and eyes

Click to download full resolution via product page

Figure 1. Key storage and handling practices for 1-Heptadecanol.

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are crucial for minimizing

exposure.

Control Recommendation

Engineering Controls

Use in a well-ventilated area. A fume hood may

be necessary for procedures that could

generate dust or aerosols.[11][12]

Eye/Face Protection Wear chemical safety goggles or glasses.[6][11]

Skin Protection
Wear appropriate protective gloves (e.g., nitrile)

and a lab coat.[6][11]

Respiratory Protection

Not typically required under normal use

conditions with adequate ventilation. If dust is

generated, a NIOSH-approved respirator may

be necessary.[6][11]

First-Aid Measures
In the event of exposure, prompt and appropriate first-aid is critical.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b072759?utm_src=pdf-body-img
https://www.benchchem.com/product/b072759?utm_src=pdf-body
https://www.criver.com/industry/personal-care-and-cosmetics/safety-and-toxicology
https://onlytrainings.com/In-Vitro-Testing-in-vivo-testing-What-how-and-why-Used-in-the-Cosmetics-Industry-onlytrainings
https://www.slideshare.net/slideshow/acute-eye-irritation-test-as-per-oecd-guidelines/146264681
https://www.criver.com/industry/personal-care-and-cosmetics/safety-and-toxicology
https://www.slideshare.net/slideshow/acute-eye-irritation-test-as-per-oecd-guidelines/146264681
https://www.criver.com/industry/personal-care-and-cosmetics/safety-and-toxicology
https://www.slideshare.net/slideshow/acute-eye-irritation-test-as-per-oecd-guidelines/146264681
https://www.criver.com/industry/personal-care-and-cosmetics/safety-and-toxicology
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072759?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[6][11]

Skin Contact

Wash off immediately with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention if irritation develops.[6][11]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.[6]

[11]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention.[6][11]

Fire-Fighting and Accidental Release Measures
Fire-Fighting:

Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical powder, or

alcohol-resistant foam.[6][14]

Specific Hazards: Emits carbon monoxide and carbon dioxide when heated to

decomposition.[6][10]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[6][10][11]

Accidental Release:

Personal Precautions: Ensure adequate ventilation. Wear appropriate personal protective

equipment.[6][10]

Containment and Cleanup: Sweep up the solid material and place it into a suitable container

for disposal. Avoid generating dust.[6][10][14]
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Environmental Precautions: Do not let the product enter drains.[6]

Accidental Release Occurs

Ensure adequate ventilation

Wear appropriate PPE
(gloves, goggles, lab coat)

Contain the spill

Sweep up solid material
Avoid generating dust

Place in a sealed container
for disposal

Decontaminate the area

Release Managed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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